Cas no 1807211-59-1 (Methyl 2-bromo-3-methyl-6-nitrophenylacetate)

• Product Name: Methyl 2-bromo-3-methyl-6-nitrophenylacetate
• CAS No: 1807211-59-1
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792464
• Update Time: 2023-08-17

Methyl 2-bromo-3-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-methyl-6-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-4-8(12(14)15)7(10(6)11)5-9(13)16-2/h3-4H,5H2,1-2H3
• InChI Key： ZAYWGGCDZUVMMX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1